Cas no 57445-90-6 (4-Pentene-1,3-diol)

• Product Name: 4-Pentene-1,3-diol
• CAS No: 57445-90-6
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• CID: 345320
• PubChem ID: 11126191
• Update Time: 2025-04-19

4-Pentene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-Pentene-1,3-diol
• LogP
• Pent-4-ene-1,3-diol
• EN300-7585688
• SCHEMBL1845913
• 57445-90-6
• 4-penten-1,3-diol

• Inchi： 1S/C5H10O2/c1-2-5(7)3-4-6/h2,5-7H,1,3-4H2
• InChI Key： XOHPJWXAFXEPJQ-UHFFFAOYSA-N
• SMILES： OC(C=C)CCO

Computed Properties

• Exact Mass: 102.0681
• Monoisotopic Mass: 102.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46